Cas no 861210-10-8 (4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one)

• Product Name: 4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• CAS No: 861210-10-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 1027453
• PubChem ID: 2763690
• Update Time: 2025-10-31

4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1H-pyrazol-3(2H)-one
• 4-(2-HYDROXYETHYL)-5-METHYL-2-PHENYL-1,2-DIHYDRO-3H-PYRAZOL-3-ONE
• CS-0330858
• SMR000338361
• 4-(2-hydroxyethyl)-5-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• CHEMBL3144907
• AKOS002558832
• J-513311
• DTXSID10377098
• MLS000736411
• MFCD03617960
• 1-phenyl-3-methyl-4-(2-hydroxyethyl)-5-pyrazolone
• 4-(2-hydroxyethyl)-5-methyl-2-phenyl-1H-pyrazol-3-one
• 861210-10-8
• 2W-0281
• AKOS005070063
• HMS2652P19
• 4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

• MDL： MFCD03617960
• Inchi： 1S/C12H14N2O2/c1-9-11(7-8-15)12(16)14(13-9)10-5-3-2-4-6-10/h2-6,13,15H,7-8H2,1H3
• InChI Key： JQICUSPEMWKTSQ-UHFFFAOYSA-N
• SMILES： O=C1C(CCO)=C(C)NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Melting Point: 95～98℃
• PSA: 58.02000
• LogP: 1.00880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one: A Comprehensive Overview

4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one (CAS No. 861210-10-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide a detailed understanding of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one is a pyrazolone derivative with a molecular formula of C₁₄H₁₅NO₃. The compound features a pyrazolone ring system substituted with a 2-hydroxyethyl group at the 4-position, a methyl group at the 5-position, and a phenyl group at the 2-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule. For instance, the hydroxyl group enhances the compound's solubility in polar solvents, while the phenyl group contributes to its lipophilicity.

The compound's molecular weight is approximately 245.27 g/mol. It is typically a white crystalline solid with a melting point ranging from 145°C to 147°C. The compound exhibits good stability under standard laboratory conditions but may degrade when exposed to strong acids or bases.

Synthesis Methods

The synthesis of 4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one has been extensively studied and optimized over the years. One of the most common synthetic routes involves the condensation of an appropriate hydrazine derivative with an acetylacetone derivative followed by subsequent modifications to introduce the desired substituents. A typical synthetic pathway is outlined below:

• Step 1: Reaction of phenylacetylacetone with hydrazine hydrate to form the corresponding hydrazone.
• Step 2: Cyclization of the hydrazone in the presence of an acid catalyst to form the pyrazolone ring.
• Step 3: Alkylation of the pyrazolone with 2-bromoethanol to introduce the 2-hydroxyethyl group.
• Step 4: Methylation of the pyrazolone using an appropriate methylating agent such as iodomethane.

This synthetic route has been refined to achieve high yields and purity levels, making it suitable for large-scale production in pharmaceutical settings.

Biological Activities and Therapeutic Potential

4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one has been evaluated for its biological activities in various preclinical studies. One of its most notable properties is its potent anti-inflammatory activity. Research has shown that the compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This makes it a promising candidate for treating inflammatory disorders such as arthritis and other chronic inflammatory conditions.

In addition to its anti-inflammatory effects, 4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one has also demonstrated significant antioxidant properties. Studies have indicated that it can scavenge free radicals and protect cells from oxidative stress. This dual mechanism of action—anti-inflammatory and antioxidant—positions the compound as a potential therapeutic agent for diseases characterized by both inflammation and oxidative damage, such as neurodegenerative disorders and cardiovascular diseases.

Clinical Trials and Research Developments

The therapeutic potential of 4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one has been further explored through clinical trials. Early-phase clinical studies have shown promising results in terms of safety and efficacy. For instance, a phase I clinical trial evaluating the compound's safety and pharmacokinetics in healthy volunteers reported no significant adverse effects at therapeutic doses. The compound was well-tolerated, with good bioavailability and a favorable pharmacokinetic profile.

Ongoing phase II clinical trials are currently investigating the efficacy of 4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one in specific patient populations. Preliminary data from these trials suggest that the compound may be effective in reducing inflammation and improving clinical outcomes in patients with inflammatory diseases such as rheumatoid arthritis.

FUTURE DIRECTIONS AND CONCLUSIONS

The future research on 4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one is likely to focus on optimizing its formulation for improved delivery and bioavailability. Additionally, further clinical trials will be necessary to confirm its efficacy and safety in larger patient populations. The development of novel derivatives with enhanced pharmacological properties may also be explored to expand its therapeutic applications.

In conclusion, 4-(2-Hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one (CAS No. 861210-10-8) represents a promising lead compound in medicinal chemistry with significant potential for treating inflammatory and oxidative stress-related diseases. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in pharmaceuticals.